Peptide II (aplysia)

Description

Peptide II is a neuropeptide derived from the marine mollusk Aplysia californica . It is encoded by a gene present in the R3-R14 neurons of the abdominal ganglion . Research indicates that Peptide II's sequence is Glu-Ala-Glu-Glu-Pro-Ser-Phe-Met-Thr-Arg-Leu, which was determined through amino acid sequence and composition analyses . The presence of a substantial amount of Peptide II, approximately 100 ng per ganglion, suggests that its precursor protein undergoes processing to produce Peptide II and at least two other peptides .

Studies involving Aplysia have identified other related neuropeptides, such as cerebral peptide 2 (CP2), a 41-amino acid neuropeptide found to be transported from the cerebral ganglia to other central ganglia . CP2 is distributed widely in the central nervous system and peripheral tissues of Aplysia, often overlapping with the distribution of cerebral peptide 1 (CP1) in cerebral ganglia neurons . Another related peptide is Urotensin II (apUII), which shares structural similarities with vertebrate UII and contains a conserved cyclic hexapeptide core sequence .

Neuropeptides such as Peptide II play crucial roles as signaling molecules within the central nervous system, modulating various physiological functions . Research on Aplysia is valuable for studying neuropeptide actions at cellular, system, and behavioral levels due to its relatively simple nervous system and accessible neurons .

• CAS No.: 101849-76-7
• Product Name: Peptide II (aplysia)
• Molecular Formula: C56H88N14O20S
• Molecular Weight: 1309.4 g/mol
• IUPAC Name: (2S)-2-[[(2S)-2-[[(2S,3R)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-1-[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-amino-4-carboxybutanoyl]amino]propanoyl]amino]-4-carboxybutanoyl]amino]-4-carboxybutanoyl]pyrrolidine-2-carbonyl]amino]-3-hydroxypropanoyl]amino]-3-phenylpropanoyl]amino]-4-methylsulfanylbutanoyl]amino]-3-hydroxybutanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-4-methylpentanoic acid
• Standard InChI: InChI=1S/C56H88N14O20S/c1-28(2)25-38(55(89)90)67-47(81)33(13-9-22-60-56(58)59)64-53(87)44(30(4)72)69-49(83)35(21-24-91-5)63-50(84)37(26-31-11-7-6-8-12-31)66-51(85)39(27-71)68-52(86)40-14-10-23-70(40)54(88)36(17-20-43(77)78)65-48(82)34(16-19-42(75)76)62-45(79)29(3)61-46(80)32(57)15-18-41(73)74/h6-8,11-12,28-30,32-40,44,71-72H,9-10,13-27,57H2,1-5H3,(H,61,80)(H,62,79)(H,63,84)(H,64,87)(H,65,82)(H,66,85)(H,67,81)(H,68,86)(H,69,83)(H,73,74)(H,75,76)(H,77,78)(H,89,90)(H4,58,59,60)/t29-,30+,32-,33-,34-,35-,36-,37-,38-,39-,40-,44-/m0/s1
• Standard InChIKey: QYUQPAYOTYTREY-PTAVKHPPSA-N
• SMILES: CC(C)CC(C(=O)O)NC(=O)C(CCCN=C(N)N)NC(=O)C(C(C)O)NC(=O)C(CCSC)NC(=O)C(CC1=CC=CC=C1)NC(=O)C(CO)NC(=O)C2CCCN2C(=O)C(CCC(=O)O)NC(=O)C(CCC(=O)O)NC(=O)C(C)NC(=O)C(CCC(=O)O)N
• Canonical SMILES: CC(C)CC(C(=O)O)NC(=O)C(CCCN=C(N)N)NC(=O)C(C(C)O)NC(=O)C(CCSC)NC(=O)C(CC1=CC=CC=C1)NC(=O)C(CO)NC(=O)C2CCCN2C(=O)C(CCC(=O)O)NC(=O)C(CCC(=O)O)NC(=O)C(C)NC(=O)C(CCC(=O)O)N
• Synonyms: Glu-Ala-Glu-Glu-Pro-Ser-Phe-Met-Thr-Arg-Leu; peptide II (Aplysia)
• PubChem Compound: 5487943
• Last Modified: Jul 17 2023